Cas no 1053179-22-8 (4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside)

• Product Name: 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside
• CAS No: 1053179-22-8
• MF: C₂₀H₂₄O₄S
• MW: 360.47
• CID: 4762391
• Update Time: 2025-06-23

4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside

• Inchi： 1S/C20H24O4S/c1-13-8-10-16(11-9-13)25-20-18(22)17(21)19(14(2)24-20)23-12-15-6-4-3-5-7-15/h3-11,14,17-22H,12H2,1-2H3/t14-,17-,18+,19-,20-/m0/s1
• InChI Key： OMGJOXXWQPCDLT-ZQOVORKSSA-N
• SMILES： O[C@H]1[C@@H](O)[C@@H](O[C@H]([C@@H]1OCC1C=CC=CC=1)C)SC1=CC=C(C=C1)C

Additional information on 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside

4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside: A Comprehensive Overview

The compound with CAS No. 1053179-22-8, commonly referred to as 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is a derivative of α-L-rhamnopyranoside, a naturally occurring sugar derivative, modified with a thio group and substituted with 4-methylphenyl and benzyl moieties. Its unique structure endows it with intriguing chemical properties and potential bioactivity, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of glycosides like 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside in various biological systems. The thio substitution at the anomeric position of the sugar moiety is particularly noteworthy, as it confers enhanced stability and altered reactivity compared to its hydroxyl counterpart. This modification has been shown to influence the compound's ability to interact with biological targets, such as enzymes and receptors, potentially opening avenues for therapeutic applications.

The synthesis of 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as glycosylation, thiolation, and protection/deprotection chemistry to construct this complex molecule. The use of benzyl groups as protecting agents has proven particularly effective in ensuring the stereochemical integrity of the sugar moiety during synthesis.

One of the most exciting developments in the study of this compound is its potential role in drug delivery systems. The benzyl substituent not only enhances the compound's solubility but also serves as a handle for further functionalization. For instance, recent research has explored the use of 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside as a carrier for bioactive molecules, leveraging its ability to penetrate cellular membranes and deliver payloads to specific intracellular targets.

In terms of biological activity, 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside has demonstrated promising anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that this compound can inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is implicated in conditions like arthritis and cardiovascular diseases. Additionally, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related disorders.

The structural features of this compound also make it an attractive candidate for further chemical modifications. For example, researchers have investigated the substitution of the methylphenyl group with other aromatic or aliphatic substituents to explore structure-activity relationships (SARs). These studies have provided valuable insights into how subtle changes in the molecule's architecture can significantly impact its bioactivity.

From an analytical standpoint, the characterization of 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside has benefited from advancements in spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These tools have enabled precise determination of the compound's molecular structure and stereochemistry, which are critical for understanding its behavior in biological systems.

In conclusion, 4-Methylphenyl 4-O-benzyl-1-thio-α-L-rhamnopyranoside represents a compelling example of how structural modifications can enhance the properties of natural products. With ongoing research uncovering new aspects of its chemistry and biology, this compound continues to be a focal point for innovation in drug discovery and development.